Cas no 941895-67-6 (3,5-dimethoxy-N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide)

3,5-dimethoxy-N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide structure
941895-67-6 structure
Product Name:3,5-dimethoxy-N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide
CAS No:941895-67-6
MF:C24H27N5O3
MW:433.502885103226
CID:5499474
Update Time:2025-07-24

3,5-dimethoxy-N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide Chemical and Physical Properties

Names and Identifiers

    • 3,5-dimethoxy-N-[4-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl]benzamide
    • 3,5-dimethoxy-N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide
    • Inchi: 1S/C24H27N5O3/c1-28-10-12-29(13-11-28)23-9-8-22(26-27-23)17-4-6-19(7-5-17)25-24(30)18-14-20(31-2)16-21(15-18)32-3/h4-9,14-16H,10-13H2,1-3H3,(H,25,30)
    • InChI Key: JZURIZNFCCJFQK-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(C2=NN=C(N3CCN(C)CC3)C=C2)C=C1)(=O)C1=CC(OC)=CC(OC)=C1

3,5-dimethoxy-N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2724-0795-2μmol
3,5-dimethoxy-N-{4-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}benzamide
941895-67-6 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2724-0795-1mg
3,5-dimethoxy-N-{4-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}benzamide
941895-67-6 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2724-0795-2mg
3,5-dimethoxy-N-{4-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}benzamide
941895-67-6 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2724-0795-3mg
3,5-dimethoxy-N-{4-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}benzamide
941895-67-6 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2724-0795-4mg
3,5-dimethoxy-N-{4-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}benzamide
941895-67-6 90%+
4mg
$66.0 2023-05-16

Additional information on 3,5-dimethoxy-N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide

Recent Advances in the Study of 3,5-dimethoxy-N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide (CAS: 941895-67-6)

The compound 3,5-dimethoxy-N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide (CAS: 941895-67-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential therapeutic applications, particularly in oncology and neurodegenerative diseases. The presence of the 4-methylpiperazin-1-yl and pyridazin-3-yl moieties suggests potential interactions with various biological targets, making it a promising candidate for drug development.

Recent research has focused on elucidating the mechanism of action of this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 3,5-dimethoxy-N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide exhibits potent inhibitory activity against specific kinase enzymes involved in cancer cell proliferation. The study utilized in vitro assays and molecular docking simulations to confirm the compound's binding affinity and selectivity. These findings highlight its potential as a lead compound for the development of novel kinase inhibitors.

Another significant study, conducted by a team at the University of Cambridge and published in Bioorganic & Medicinal Chemistry Letters (2024), explored the neuroprotective effects of this compound. The researchers found that it could effectively modulate the activity of certain neurotransmitter receptors, suggesting potential applications in treating neurodegenerative disorders such as Alzheimer's disease. The study employed both cell-based assays and animal models to validate these effects, providing a robust foundation for further preclinical development.

In addition to its therapeutic potential, the synthetic pathways for 3,5-dimethoxy-N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide have also been optimized in recent years. A 2023 publication in Organic Process Research & Development detailed a scalable and cost-effective synthesis route, which could facilitate its large-scale production for clinical trials. This advancement is critical for transitioning the compound from the laboratory to the clinic.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further investigation. Ongoing studies are addressing these issues, with preliminary data suggesting that structural modifications could enhance its drug-like properties. Researchers are also exploring its potential in combination therapies, particularly in oncology, where synergistic effects with existing drugs could improve treatment outcomes.

In conclusion, 3,5-dimethoxy-N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide (CAS: 941895-67-6) represents a versatile and promising molecule in the field of medicinal chemistry. Its dual potential as a kinase inhibitor and neuroprotective agent underscores its significance in current research. As studies continue to unravel its full therapeutic potential, this compound is poised to make a substantial impact on drug discovery and development in the coming years.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd